Cas no 1379844-07-1 (Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate)

• Product Name: Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate
• CAS No: 1379844-07-1
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6397506
• PubChem ID: 146013830
• Update Time: 2025-10-19

Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate
• Ethyl2-amino-3-(6-chloropyridin-3-yl)propanoate
• EN300-4406823
• 1379844-07-1

• Inchi： 1S/C10H13ClN2O2/c1-2-15-10(14)8(12)5-7-3-4-9(11)13-6-7/h3-4,6,8H,2,5,12H2,1H3
• InChI Key： QAAZOWPQOZDYMP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate

Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate (CAS No. 1379844-07-1): A Comprehensive Overview

Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate (CAS No. 1379844-07-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate.

Chemical Structure and Properties

Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate is a chiral compound with the molecular formula C₁₁H₁₄ClN₂O₂. Its structure consists of an ethyl ester group, an amino group, and a 6-chloropyridin-3-yl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the chlorinated pyridine ring provides additional stability and reactivity. The compound is typically synthesized through a multi-step process involving the coupling of an amino acid derivative with a chlorinated pyridine compound.

Synthesis Methods

The synthesis of Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 6-chloronicotinic acid with ethyl glycinate hydrochloride in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This reaction yields the desired product through an amide bond formation. Another method involves the use of transition metal catalysts, such as palladium, to facilitate the coupling reaction between an amino acid ester and a chlorinated pyridine derivative. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activity and Applications

Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate has shown promising biological activity in various assays. Recent studies have demonstrated its potential as a lead compound for the development of new drugs targeting neurological disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific neurotransmitter receptors, which could be beneficial in treating conditions such as Parkinson's disease and Alzheimer's disease. Additionally, preliminary data suggest that Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

Clinical Trials and Future Prospects

The potential therapeutic applications of Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models. These studies have shown promising results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. As a result, there are ongoing efforts to advance Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate into clinical trials for various indications.

Conclusion

In summary, Ethyl 2-amino-3-(6-chloropyridin-3-yl)propanoate (CAS No. 1379844-07-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for new treatments in various medical fields.